Cas no 907544-16-5 (tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate)

tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate structure

907544-16-5 structure

Product Name:tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate

CAS No:907544-16-5

MF:C₁₀H₁₉FN₂O₂

MW:218.268466234207

MDL:MFCD18791211

CID:69426

PubChem ID:45489895

Update Time:2024-10-26

tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate
- tert-butyl 3,4-trans-4-amino-3-fluoropiperidine-1-carboxylate racemate
- 1-Piperidinecarboxylic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel-
- trans-tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
- rel-1,1-Dimethylethyl (3R,4R)-4-amino-3-fluoro-1-piperidinecarboxylate (ACI)
- tert-Butyl trans-4-amino-3-fluoropiperidine-1-carboxylate
- trans-4-Amino-3-fluoropiperidine-1-carboxylic acid tert-butyl ester
- trans-4-Amino-3-fluoro-piperidine-1-carboxylic acid tert-butyl ester
- (3R,4R)tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
- 907544-16-5
- TRANS-4-AMINO-1-BOC-3-FLUOROPIPERIDINE
- (3R,4R)-tert-butyl4-amino-3-fluoropiperidine-1-carboxylate
- CS-0058589
- MFCD18791211
- AKOS015897995
- SCHEMBL255936
- (3R,4R)-4-Amino-1-Boc-3-fluoropiperidine, AldrichCPR
- rac-tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate
- EN300-7063604
- trans-(3R,4R)-1-Boc-4-amino-3-fluoropiperidine
- tert-butyl trans(+/-)-4-amino-3-fluoropiperidine-1-carboxylate
- tert-butyl (3R,4R)-4-amino-3-fluoropiperidine-1-carboxylate
- (3R,4R)-4-Amino-1-Boc-3-fluoropiperidine
- AS-33786
- MFCD12756122
- (3R,4R) tert-butyl 4-amino-3-fluoropiperidine-1-carboxylate
- 1-Piperidinecarboxylic acid, 4-amino-3-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-
- DTXSID00670500
- 1260612-08-5
- ZQRYPCAUVKVMLZ-HTQZYQBOSA-N
- tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate
- MDL： MFCD18791211
- Inchi： 1S/C10H19FN2O2/c1-10(2,3)15-9(14)13-5-4-8(12)7(11)6-13/h7-8H,4-6,12H2,1-3H3/t7-,8-/m1/s1
- InChI Key： ZQRYPCAUVKVMLZ-HTQZYQBOSA-N
- SMILES： C(N1CC[C@@H](N)[C@H](F)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 218.14300
Monoisotopic Mass: 218.143
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.6A^2
XLogP3: 0.8

Experimental Properties

Density: 1.11
Boiling Point: 285.6°C at 760 mmHg
Flash Point: 126.5°C
Refractive Index: 1.481
PSA: 55.56000
LogP: 1.93080

tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109003-1g	tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate	907544-16-5	97%	1g	$231	2021-08-06
Chemenu	CM109003-5g	tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate	907544-16-5	97%	5g	$704	2021-08-06
Chemenu	CM109003-10g	tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate	907544-16-5	97%	10g	$1166	2021-08-06
TRC	R281110-25mg	(3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate	907544-16-5		25mg	$ 95.00	2022-06-03
TRC	R281110-50mg	(3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate	907544-16-5		50mg	$ 155.00	2022-06-03
TRC	R281110-100mg	(3R,4R)-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate	907544-16-5		100mg	$ 250.00	2022-06-03
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abcr	AB453573-1 g	trans-tert-Butyl 4-amino-3-fluoropiperidine-1-carboxylate, 95%; .	907544-16-5	95%	1g	€318.40	2023-04-22

tert-butyl trans-4-amino-3-fluoropiperidine-1-carboxylate Production Method

Production Method 1

211108-52-0

907544-16-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol

Reference

: Pyrrolamide DNA gyrase inhibitors: Optimization of antibacterial activity and efficacy

Sherer, Brian A.; Hull, Kenneth; Green, Oluyinka; Basarab, Gregory; Hauck, Sheila; et al, Bioorganic & Medicinal Chemistry Letters, 2011, 21(24), 7416-7420

Production Method 2

211108-52-0

907544-16-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate

Reference

: Novel triazolo-pyrrolopyridines as inhibitors of Janus kinase 1

Hurley, Christopher A.; Blair, Wade S.; Bull, Richard J.; Chang, Christine; Crackett, Peter H.; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(12), 3592-3598